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Compound of Interest

Compound Name:
N1,5-Dimethylbenzene-1,2-

diamine

Cat. No.: B177756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N1,5-Dimethylbenzene-1,2-diamine, with the CAS number 131019-87-9, is an aromatic

amine whose physical and chemical properties are of interest in various research and

development applications, including synthetic chemistry and materials science. This technical

guide provides a summary of the available physical property data for this compound. It is

important to note that publicly available experimental data for this specific isomer is limited.

Therefore, this guide also includes generalized experimental protocols for the determination of

key physical properties applicable to substituted diamines.

Core Physical Properties
A summary of the known and computed physical properties of N1,5-Dimethylbenzene-1,2-
diamine is presented in the table below. It is crucial to distinguish this isomer from the more

commonly cited 4,5-dimethylbenzene-1,2-diamine, as their physical properties differ

significantly.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b177756?utm_src=pdf-interest
https://www.benchchem.com/product/b177756?utm_src=pdf-body
https://www.benchchem.com/product/b177756?utm_src=pdf-body
https://www.benchchem.com/product/b177756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₈H₁₂N₂ PubChem[1]

Molecular Weight 136.19 g/mol PubChem[1]

CAS Number 131019-87-9 PubChem[1]

Melting Point 64-67 °C Hoffman Fine Chemicals[2]

Boiling Point Data not available

Solubility Data not available

XLogP3 1.3 PubChem (Computed)[1]

Storage Conditions
Room temperature, away from

light, stored under inert gas
MySkinRecipes[3]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of N1,5-
Dimethylbenzene-1,2-diamine are not readily available in the public domain. However, the

following sections describe generalized methodologies that are standard in the characterization

of solid organic compounds.

Determination of Melting Point
The melting point of a crystalline solid can be determined using a capillary melting point

apparatus.

Procedure:

A small, finely powdered sample of the compound is packed into a capillary tube to a height

of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.
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The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the sample is recorded as the melting point range.

Determination of Boiling Point (for liquids at
atmospheric or reduced pressure)
While N1,5-Dimethylbenzene-1,2-diamine is reported as a solid at room temperature, a

boiling point determination would be relevant for its purification by distillation or for high-

temperature applications. A standard method for micro-scale boiling point determination is the

Siwoloboff method.

Procedure:

A small amount of the substance is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube.

The assembly is attached to a thermometer and heated in a heating bath.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heat is removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Determination of Solubility
The solubility of a compound in various solvents is a critical parameter. A general qualitative

and quantitative procedure is outlined below.

Procedure:

Qualitative Assessment: To a series of small test tubes, each containing approximately 1 mL

of a different solvent (e.g., water, ethanol, acetone, toluene, hexane), a small, pre-weighed

amount (e.g., 10 mg) of the compound is added. The tubes are agitated and observed for

dissolution.

Quantitative Assessment (Isothermal Saturation Method):
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An excess amount of the solid compound is added to a known volume of the solvent in a

sealed container.

The mixture is agitated at a constant temperature for a prolonged period to ensure

equilibrium is reached.

The saturated solution is then filtered to remove the undissolved solid.

A known volume of the filtrate is taken, the solvent is evaporated, and the mass of the

dissolved solid is determined. The solubility is then calculated (e.g., in g/100 mL).

Visualizations
Logical Synthesis Workflow
While a specific, detailed synthesis protocol for N1,5-Dimethylbenzene-1,2-diamine is not

available in the cited literature, a plausible synthetic route can be conceptualized based on

general organic chemistry principles for the synthesis of N-alkylated aromatic amines. A

common approach involves the selective N-alkylation of a suitable precursor. The following

diagram illustrates a logical workflow for such a synthesis.

Caption: A potential synthetic pathway for N1,5-Dimethylbenzene-1,2-diamine.

Experimental Workflow for Physical Property
Determination
The characterization of a newly synthesized or sourced chemical compound follows a logical

progression of experiments to determine its physical properties. The following diagram outlines

a typical workflow.
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Workflow for Physical Property Determination

Sample Acquisition
(N1,5-Dimethylbenzene-1,2-diamine)

Purity Assessment
(e.g., HPLC, NMR)

Melting Point Determination Boiling Point Determination
(if applicable)

Solubility Studies
(in various solvents)

Spectroscopic Analysis
(IR, NMR, Mass Spec)

Data Compilation and Reporting

Click to download full resolution via product page

Caption: A standard workflow for the experimental determination of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b177756?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

